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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of AZD5718, a potent
and selective 5-lipoxygenase-activating protein (FLAP) inhibitor, in the context of myocardial
infarction (MI) research. The information compiled herein is intended to guide researchers in
designing and executing studies to evaluate the therapeutic potential of FLAP inhibition in
cardiovascular disease.

Introduction

AZD5718 is an investigational drug that acts as a reversible inhibitor of the 5-lipoxygenase-
activating protein (FLAP).[1] FLAP is a crucial protein in the biosynthesis of leukotrienes, which
are potent pro-inflammatory lipid mediators implicated in the pathophysiology of various
inflammatory diseases, including atherosclerosis and myocardial infarction.[2][3][4] By inhibiting
FLAP, AZD5718 effectively suppresses the production of all leukotrienes, thereby offering a
potential therapeutic strategy to mitigate the inflammatory processes that contribute to the
development and progression of coronary artery disease and the adverse outcomes following a
myocardial infarction.[5]
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Mechanism of Action

AZD5718 targets and binds to FLAP, preventing the transfer of arachidonic acid to the 5-
lipoxygenase (5-LO) enzyme. This is the initial and rate-limiting step in the leukotriene
biosynthesis pathway. The inhibition of this process leads to a significant reduction in the
production of both leukotriene B4 (LTB4), a potent chemoattractant for neutrophils, and the
cysteinyl leukotrienes (LTC4, LTD4, and LTE4), which increase vascular permeability and
promote bronchoconstriction.
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Figure 1: Mechanism of action of AZD5718 in the leukotriene biosynthesis pathway.
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Clinical Data: The FLAVOUR Phase lla Study

The FLAVOUR trial was a Phase lla, randomized, single-blind, placebo-controlled study that
evaluated the efficacy, safety, and tolerability of AZD5718 in patients who had recently
experienced a myocardial infarction.[2][3][4]

Study Design and Endpoints

Patients were randomized to receive once-daily oral doses of 50 mg AZD5718, 200 mg
AZD5718, or placebo for 4 or 12 weeks.[2] The primary endpoint was the change in urinary
leukotriene E4 (ULTE4) levels. A key secondary endpoint was the change in coronary flow
velocity reserve (CFVR), a measure of coronary microvascular function.[2]

: itative Eff

Treatment Baseline
(Median)

Parameter 4 Weeks 12 Weeks

Group

Urinary

Leukotriene E4 >80% reduction >80% reduction

50 mg AZD5718 -

(ULTE4) vs. placebo vs. placebo
Reduction

200 mg >80% reduction >80% reduction

AZD5718 vs. placebo vs. placebo

Coronary Flow
Velocity Reserve
(CFVR)

50 mg AZD5718

No significant
change vs.

placebo

No significant
change vs.

placebo

200 mg
AZD5718

No significant
change vs.

placebo

No significant
change vs.

placebo

Data presented as percentage reduction from baseline compared to placebo. Absolute values
were not consistently reported in the cited literature.

Safety and Tolerability
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Adverse Events 50 mg AZD5718 200 mg AZD5718

Placebo (n=51)
(AEs) (n=25) (n=52)
4-Week Cohort (Any ) ) )
AE) 3 of 6 patients 12 of 18 patients 6 of 13 patients
12-Week Cohort (Any ) ) )
AE) 14 of 19 patients 27 of 34 patients 24 of 38 patients
Serious AEs (Not ] ]

7 patients 4 patients

treatment-related)

AZD5718 was generally well-tolerated with no treatment-related serious adverse events
reported.[2][3][4]

Experimental Protocols
Clinical Study Protocol: The FLAVOUR Trial Workflow

The following diagram illustrates the general workflow of the FLAVOUR clinical trial.
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Figure 2: Workflow of the FLAVOUR Phase lla clinical trial.
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Protocol 1: Measurement of Urinary Leukotriene E4
(ULTE4) by LC-MS/MS

This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS)
method for the quantification of uLTE4, a sensitive and specific biomarker of cysteinyl
leukotriene production.

1. Sample Collection and Preparation:

¢ Collect mid-stream urine samples in sterile containers.

o Centrifuge the urine at 2,000 x g for 10 minutes at 4°C to remove cellular debris.
o Transfer the supernatant to a clean tube and store at -80°C until analysis.

» For analysis, thaw urine samples on ice.

e To 800 pL of urine supernatant, add 200 pL of an internal standard solution (e.g., LTE4-d5 at
a final concentration of 200 pg/mL).[6]

» Vortex the sample for 5 seconds.
2. LC-MS/MS Analysis:

e Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a
tandem mass spectrometer.

o Chromatographic Separation:
o Column: A suitable reversed-phase C18 column.
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.
o Gradient: A linear gradient from low to high organic phase to elute LTEA4.

e Mass Spectrometry:
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o lonization Mode: Electrospray ionization (ESI) in negative ion mode.

o Detection: Multiple reaction monitoring (MRM) of specific precursor-to-product ion
transitions for LTE4 and the internal standard.

3. Data Analysis:
o Generate a standard curve using known concentrations of LTE4.

e Quantify LTE4 in urine samples by comparing the peak area ratio of the analyte to the
internal standard against the standard curve.

e Normalize uLTE4 concentrations to urinary creatinine levels to account for variations in urine
dilution.

Protocol 2: Preclinical Myocardial Infarction Model
(Representative Protocol)

Important Note: Preclinical studies have shown that AZD5718 is inactive in rat and mouse
blood.[1] Therefore, a murine model of Ml is not suitable for evaluating the efficacy of
AZD5718. This protocol is a representative example for a species in which AZD5718 is active
(e.g., rabbit or dog) and should be adapted accordingly.

1. Animal Model:
e Species: New Zealand White rabbits or Beagle dogs.

e Anesthesia: Induce and maintain anesthesia with an appropriate anesthetic agent (e.g.,
ketamine/xylazine for rabbits, isoflurane for dogs).

» Ventilation: Intubate and mechanically ventilate the animal.
2. Surgical Procedure:
o Perform a left thoracotomy to expose the heart.

e Ligate a major coronary artery (e.g., the left anterior descending artery) with a suture to
induce ischemia.
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After a defined period of ischemia (e.g., 30-60 minutes), release the ligature to allow for
reperfusion.

Close the chest in layers.
. Drug Administration:

Administer AZD5718 or vehicle orally at a predetermined dose and time before, during, or
after the induction of Ml.

. Assessment of Myocardial Infarct Size (TTC Staining):
At the end of the experiment (e.g., 24 hours post-reperfusion), euthanize the animal.
Excise the heart and perfuse with saline to remove blood.
Slice the ventricles into uniform sections.

Incubate the heart slices in a 1% solution of 2,3,5-triphenyltetrazolium chloride (TTC) in
phosphate buffer at 37°C for 20-30 minutes.[7][8]

Viable myocardium will stain red, while the infarcted tissue will remain pale.

Image the stained slices and quantify the infarct area relative to the total ventricular area
using image analysis software.

. Assessment of Cardiac Function (Echocardiography):
Perform transthoracic echocardiography at baseline and at specified time points post-MI.
Acquire standard views (e.g., parasternal long-axis and short-axis).

Measure left ventricular dimensions, fractional shortening, and ejection fraction to assess
cardiac function.
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Figure 3: Representative workflow for a preclinical myocardial infarction study.

Conclusion
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AZD5718 has demonstrated potent and sustained inhibition of leukotriene biosynthesis in a
clinical setting of recent myocardial infarction. While the FLAVOUR trial did not show a
significant improvement in coronary microvascular function as measured by CFVR, the
profound and consistent reduction in the inflammatory biomarker uLTE4 warrants further
investigation into the potential long-term cardiovascular benefits of FLAP inhibition. The
provided protocols offer a framework for researchers to further explore the role of AZD5718
and the leukotriene pathway in the pathophysiology of myocardial infarction and to identify
patient populations that may derive the most benefit from this therapeutic approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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